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Compound of Interest

Compound Name: Cloxyfonac

Cat. No.: B510477

An Essential Resource for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial research indicates a potential for confusion between Cloxyfonac sodium salt
and the non-steroidal anti-inflammatory drug Diclofenac sodium salt. This guide focuses
exclusively on Cloxyfonac sodium salt, a compound primarily recognized for its activity as a
plant growth regulator and herbicide.

Executive Summary

Cloxyfonac sodium salt is a chemical compound with significant biological activity in the
botanical realm. As a metabolite of the widely used herbicide MCPA (2-methyl-4-
chlorophenoxyacetic acid), its primary mechanism of action is understood to be auxin-like. This
guide provides a comprehensive overview of the biological activity of Cloxyfonac sodium salt,
including its presumed mechanism of action, available toxicological data, and detailed
experimental protocols for its evaluation. The information presented herein is intended to serve
as a foundational resource for researchers investigating its potential applications and
environmental impact.

Chemical and Physical Properties
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Property Value
sodium;2-[4-chloro-2-
IUPAC Name
(hydroxymethyl)phenoxylacetate
CAS Number 32791-87-0
Molecular Formula CoHsCINaOa4
Molecular Weight 238.6 g/mol

Biological Activity and Mechanism of Action

Cloxyfonac is recognized as a plant growth regulator and herbicide. Its biological activity is
intrinsically linked to its structural similarity to the plant hormone auxin.

Auxin-like Activity

As a phenoxyacetic acid derivative and a metabolite of the auxin-based herbicide MCPA,
Cloxyfonac sodium salt is presumed to act as a synthetic auxin. Natural auxins are crucial for
various plant growth and development processes, including cell elongation, division, and
differentiation. Synthetic auxins like Cloxyfonac mimic these natural hormones, but when
applied at effective concentrations, they disrupt normal hormonal balance, leading to
uncontrolled and disorganized growth in susceptible plants, ultimately causing their death. This
selective herbicidal action is particularly effective against broadleaf weeds.

Presumed Signaling Pathway

The auxin signaling pathway is a complex network that mediates the physiological effects of
auxin. While specific studies on Cloxyfonac's interaction with this pathway are not readily
available, the established mechanism for auxin-like herbicides provides a strong hypothetical
model.

DOT Script for Presumed Auxin Signaling Pathway of Cloxyfonac Sodium Salt
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Cloxyfonac Sodium Salt
(External Application)
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Biological Activity of
Cloxyfonac Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b510477#biological-activity-of-cloxyfonac-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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